Cas no 16568-81-3 (N-ethyl-4-phenylpiperidine-1-carboxamide)

• Product Name: N-ethyl-4-phenylpiperidine-1-carboxamide
• CAS No: 16568-81-3
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5333999
• Update Time: 2025-05-25

N-ethyl-4-phenylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxamide, N-ethyl-4-phenyl-
• N-ethyl-4-phenylpiperidine-1-carboxamide

• Inchi： 1S/C14H20N2O/c1-2-15-14(17)16-10-8-13(9-11-16)12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3,(H,15,17)
• InChI Key： VHZZMSQNFXHQLY-UHFFFAOYSA-N
• SMILES： N1(C(NCC)=O)CCC(C2=CC=CC=C2)CC1

Additional information on N-ethyl-4-phenylpiperidine-1-carboxamide

Comprehensive Overview of N-ethyl-4-phenylpiperidine-1-carboxamide (CAS No. 16568-81-3): Properties, Applications, and Research Insights

N-ethyl-4-phenylpiperidine-1-carboxamide (CAS No. 16568-81-3) is a synthetic organic compound belonging to the piperidine carboxamide class. Its molecular structure features a phenyl group attached to the 4-position of a piperidine ring, with an ethyl-substituted carboxamide at the 1-position. This unique configuration grants the compound distinct physicochemical properties, making it a subject of interest in pharmaceutical and chemical research. The compound's CAS number 16568-81-3 serves as a universal identifier for precise documentation and regulatory compliance.

In recent years, N-ethyl-4-phenylpiperidine-1-carboxamide has garnered attention due to its potential applications in medicinal chemistry. Researchers are exploring its role as a scaffold for designing novel bioactive molecules, particularly in central nervous system (CNS) targeting compounds. The piperidine core and carboxamide functionality are frequently investigated for their interactions with biological receptors, aligning with current trends in drug discovery for neurological conditions—a topic frequently searched in academic databases and AI-driven research tools.

The compound's physicochemical properties include moderate lipophilicity (logP ~2.5) and a molecular weight of 232.33 g/mol, characteristics that influence its bioavailability and pharmacokinetic profile. These parameters are critical for researchers optimizing drug-like molecules, a recurring theme in pharmaceutical forums and search queries related to "drug design principles" or "small molecule optimization." Thermal analysis reveals stability up to 180°C, making it suitable for various synthetic processes—a feature often highlighted in material science discussions.

From a synthetic chemistry perspective, 16568-81-3 serves as a valuable intermediate. Its phenylpiperidine moiety appears in numerous pharmacologically active compounds, driving interest in its derivatization potential. Current literature suggests applications in developing modulators for protein-protein interactions, a hot topic in precision medicine research. The compound's carboxamide group offers hydrogen bonding capabilities, frequently searched in relation to "molecular recognition" and "enzyme inhibition" studies.

Analytical characterization of N-ethyl-4-phenylpiperidine-1-carboxamide typically involves HPLC (retention time ~6.2 minutes in reverse-phase conditions), mass spectrometry (m/z 233.2 for [M+H]+), and NMR spectroscopy (characteristic peaks at 7.3-7.5 ppm for aromatic protons). These analytical parameters respond to common search queries about "compound identification techniques" and "spectral interpretation," reflecting the needs of laboratory chemists and quality control specialists.

In material science applications, the compound's crystalline properties have been examined for potential use in molecular electronics. The 4-phenyl substitution pattern contributes to π-stacking interactions, a feature increasingly relevant in organic semiconductor research—a field generating substantial online discussion. This aligns with growing public interest in sustainable electronics and advanced materials, as evidenced by search trend data.

Safety evaluations indicate that CAS 16568-81-3 requires standard laboratory handling precautions. While not classified as high-risk, proper ventilation and personal protective equipment are recommended—information frequently sought in chemical safety databases and workplace guidelines. The compound's environmental fate data shows moderate biodegradability, a parameter increasingly important in green chemistry initiatives.

The commercial availability of N-ethyl-4-phenylpiperidine-1-carboxamide through specialty chemical suppliers has expanded in response to research demand. Current market trends show growing procurement for academic and industrial R&D, particularly in regions with strong pharmaceutical sectors. This commercial aspect generates search traffic around "chemical sourcing" and "research compound suppliers."

Ongoing research explores the compound's potential in addressing current scientific challenges, such as blood-brain barrier penetration—a frequently searched topic in neuropharmacology. The ethyl carboxamide modification appears promising for balancing polarity and membrane permeability, key considerations in modern drug development strategies discussed across scientific platforms.

In conclusion, N-ethyl-4-phenylpiperidine-1-carboxamide (CAS No. 16568-81-3) represents a versatile chemical entity with multidisciplinary relevance. Its structural features respond to contemporary research needs in medicinal chemistry and materials science, while its characterization data provides valuable information for analytical method development. As scientific inquiry continues to explore novel applications for piperidine derivatives, this compound maintains its position as a subject of both academic and industrial interest.